Cas no 1414958-45-4 (1-(5-Fluoropyrimidin-2-yl)ethan-1-amine hydrochloride)

• Product Name: 1-(5-Fluoropyrimidin-2-yl)ethan-1-amine hydrochloride
• CAS No: 1414958-45-4
• MF: C₆H₉ClFN₃
• MW: 177.607163190842
• MDL: MFCD22689340
• CID: 3164305
• PubChem ID: 53407050
• Update Time: 2025-04-21

1-(5-Fluoropyrimidin-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoropyrimidin-2-yl)ethan-1-amine hydrochloride
• 1-(5-Fluoro-pyrimidin-2-yl)-ethylamine hydrochloride
• (1S)-1-(5-fluoropyrimidin-2-yl)ethan-1-amine hydrochloride
• SB45402
• SY025500
• 1-(5-fluoropyrimidin-2-yl)ethanamine;hydrochloride
• SB19918
• 1-(5-fluoropyrimidin-2-yl)ethanamine hydrochloride
• 1-(5-Fluoropyrimidin-2-yl)ethanamine HCl
• EN300-24201228
• 1-(5-fluoropyrimidin-2-yl)ethanaminehydrochloride
• MFCD22689340
• Y10520
• 1075756-60-3
• CS-0057255
• (S)-1-(5-Fluoropyrimidin-2-yl)ethanamine hydrochloride(1:x)
• (R)-1-(5-fluoropyrimidin-2-yl)ethan-1-amine hydrochloride
• SB17697
• SB31676
• 2-(1-Aminoethyl)-5-fluoropyrimidine Hydrochloride
• SCHEMBL219928
• 1414958-45-4
• PGC95845

• MDL： MFCD22689340
• Inchi： 1S/C6H8FN3.ClH/c1-4(8)6-9-2-5(7)3-10-6;/h2-4H,8H2,1H3;1H
• InChI Key： FAXIYWZAHFHREE-UHFFFAOYSA-N
• SMILES： Cl.FC1C=NC(C(C)N)=NC=1

Computed Properties

• Exact Mass: 177.0469032g/mol
• Monoisotopic Mass: 177.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų